Cas no 102039-36-1 ([[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate)

• Product Name: [[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate
• CAS No: 102039-36-1
• MF: C₇H₈N₄O₅
• MW: 228.162220954895
• CID: 1131588
• PubChem ID: 71332724
• Update Time: 2025-04-20

[[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate Chemical and Physical Properties

Names and Identifiers

• [[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate
• N-Acetoxy-2-(3-nitro-1H-pyrazol-1-yl)acetamide
• DTXSID30761112
• 102039-36-1
• N-(Acetyloxy)-2-(3-nitro-1H-pyrazol-1-yl)acetamide
• 1H-Pyrazole-1-acetamide, N-(acetyloxy)-3-nitro-

• Inchi： 1S/C7H8N4O5/c1-5(12)16-9-7(13)4-10-3-2-6(8-10)11(14)15/h2-3H,4H2,1H3,(H,9,13)
• InChI Key： FTVMNLPBCRVKHY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)NC(CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 228.049469g/mol
• Monoisotopic Mass: 228.049469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.16g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 119Ų